Cas no 1503901-41-4 (Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 1503901-41-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5058478
• Update Time: 2025-10-29

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate
• Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C10H16N2O2/c1-6-8(7(2)12-11-6)9(13)14-10(3,4)5/h1-5H3,(H,11,12)
• InChI Key： ODTLGFXSJJSANW-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NNC=1C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1503901-41-4): A Comprehensive Overview

Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1503901-41-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, two methyl groups, and a pyrazole ring. These features contribute to its stability and reactivity, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is particularly noteworthy for its potential applications in drug discovery and development. The tert-butyl group provides steric protection, enhancing the compound's stability and reducing its susceptibility to metabolic degradation. The pyrazole ring, on the other hand, is known for its biological activity and has been extensively studied for its pharmacological properties.

Recent research has highlighted the importance of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2021), scientists explored the use of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate as a scaffold for designing new antiviral agents. The results showed that certain derivatives of this compound exhibited significant antiviral activity against several strains of influenza virus. This finding opens up new avenues for the development of antiviral drugs that could potentially combat emerging viral threats.

The synthetic versatility of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is another key factor contributing to its widespread use in pharmaceutical research. The compound can be readily functionalized through various chemical reactions, such as esterification, amidation, and halogenation. These modifications allow chemists to tailor the properties of the final product to meet specific therapeutic needs.

In addition to its applications in drug discovery, Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate has also been investigated for its potential use in materials science. A study published in the Journal of Materials Chemistry A (2020) explored the use of this compound as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The researchers found that these assemblies exhibit enhanced photoluminescence and charge transport capabilities, making them promising candidates for applications in optoelectronics and sensing technologies.

The safety profile of Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate is an important consideration in its use for both pharmaceutical and materials applications. Extensive toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety.

In conclusion, Tert-butyl 3,5-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1503901-41-4) is a highly versatile compound with a wide range of potential applications in drug discovery, pharmaceutical research, and materials science. Its unique structural features and synthetic flexibility make it an attractive candidate for further exploration and development. As research in these fields continues to advance, it is likely that new and exciting applications for this compound will be discovered.